Cas no 18507-17-0 (6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 18507-17-0
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 3056523
• Update Time: 2025-10-12

6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-(2-fluoro-phenyl)-1H-pyrimidine-2,4-dione
• 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H8FN3O2/c11-6-3-1-2-4-7(6)14-8(12)5-9(15)13-10(14)16/h1-5H,12H2,(H,13,15,16)
• InChI Key： UULFXQHUGLVQMA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NC(C=C1N)=O)=O

Additional information on 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 18507-17-0)

The compound 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 18507-17-0) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and an amino substitution, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its relevance in designing novel therapeutics targeting enzymes and receptors.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the 2-fluorophenyl moiety in 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione aligns with this trend, as fluorine atoms often improve binding affinity and pharmacokinetic properties. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and small molecule inhibitors.

One of the most searched questions related to this compound is: "What are the applications of 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione in drug development?" Studies suggest its utility as a scaffold for designing kinase inhibitors and antiviral agents. Its pyrimidine-2,4-dione core is a common motif in nucleoside analogs, which are pivotal in treating viral infections and cancers.

Another hot topic is the synthetic routes for CAS No. 18507-17-0. Organic chemists often explore efficient methods to introduce the fluoro group at the 2-position of the phenyl ring while maintaining high yield and purity. Green chemistry approaches, such as catalytic fluorination, are gaining traction to meet sustainability goals in pharmaceutical manufacturing.

The compound's physicochemical properties, including solubility and stability, are critical for formulation scientists. Recent advancements in computational chemistry have enabled predictive modeling of these properties, reducing experimental bottlenecks. Searches like "How to improve the solubility of 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione?" reflect practical challenges addressed by researchers.

In summary, 6-amino-1-(2-fluorophenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 18507-17-0) is a promising candidate in modern drug discovery. Its structural features and applications in targeted therapy continue to inspire innovation, making it a subject of ongoing scientific inquiry.